Cas no 941716-94-5 (Pentafluorophenyl 5-pyrid-3-ylthiophene-2-carboxylate)

• Product Name: Pentafluorophenyl 5-pyrid-3-ylthiophene-2-carboxylate
• CAS No: 941716-94-5
• MF: C₁₆H₆F₅NO₂S
• MW: 371.281360149384
• MDL: MFCD09966156
• CID: 867840
• PubChem ID: 43811045
• Update Time: 2025-06-11

Pentafluorophenyl 5-pyrid-3-ylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pentafluorophenyl 5-pyrid-3-ylthiophene-2-carboxylate
• (2,3,4,5,6-pentafluorophenyl) 5-pyridin-3-ylthiophene-2-carboxylate
• Pentafluorophenyl 5-pyridin-3-ylthiophene-2-carboxylate
• I09-2989
• Perfluorophenyl 5-(pyridin-3-yl)thiophene-2-carboxylate
• MFCD09966156
• Perfluorophenyl5-(pyridin-3-yl)thiophene-2-carboxylate
• DTXSID50656430
• A844860
• FT-0715303
• 941716-94-5
• pentafluorophenyl 5-(pyridin-3-yl)thiophene-2-carboxylate

• MDL： MFCD09966156
• Inchi： 1S/C16H6F5NO2S/c17-10-11(18)13(20)15(14(21)12(10)19)24-16(23)9-4-3-8(25-9)7-2-1-5-22-6-7/h1-6H
• InChI Key： IDMGFJPLJHXOJV-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC2C(=C(C(=C(C=2F)F)F)F)F)=CC=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 371.00400
• Monoisotopic Mass: 371.00394042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 4.72480

Additional information on Pentafluorophenyl 5-pyrid-3-ylthiophene-2-carboxylate

Pentafluorophenyl 5-pyrid-3-ylthiophene-2-carboxylate (CAS No. 941716-94-5): A Comprehensive Overview

Pentafluorophenyl 5-pyrid-3-ylthiophene-2-carboxylate, with the chemical identifier CAS No. 941716-94-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its intricate molecular structure, combines a pentafluorophenyl group with a 5-pyrid-3-ylthiophene-2-carboxylate moiety, making it a versatile building block for various applications.

The pentafluorophenyl group is known for its electron-withdrawing properties, which can modulate the reactivity and electronic characteristics of the molecule. This feature makes it particularly valuable in the design of organic semiconductors and pharmaceuticals where precise control over electronic properties is essential. The presence of the 5-pyrid-3-ylthiophene-2-carboxylate moiety further enhances its utility, as thiophene derivatives are widely recognized for their role in medicinal chemistry and materials science.

In recent years, there has been a surge in research focused on developing novel organic materials with enhanced performance characteristics. The compound Pentafluorophenyl 5-pyrid-3-ylthiophene-2-carboxylate has emerged as a key intermediate in the synthesis of advanced materials, particularly those used in organic electronics and photovoltaic devices. Its ability to form stable complexes with other molecules makes it an attractive candidate for drug discovery and development.

The pharmaceutical industry has been particularly interested in this compound due to its potential as a precursor for bioactive molecules. Researchers have explored its utility in synthesizing inhibitors targeting various biological pathways, including those involved in cancer and inflammatory diseases. The electron-deficient nature of the pentafluorophenyl group and the aromaticity of the thiophene ring contribute to its binding affinity with biological targets, making it a promising scaffold for drug design.

One of the most compelling aspects of Pentafluorophenyl 5-pyrid-3-ylthiophene-2-carboxylate is its versatility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The compound participates efficiently in palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings, allowing chemists to construct complex molecular architectures with high precision. These reactions are crucial for the synthesis of large libraries of compounds for medicinal chemistry applications.

The use of computational methods has also played a significant role in understanding the properties and reactivity of Pentafluorophenyl 5-pyrid-3-ylthiophene-2-carboxylate. Advanced computational techniques, such as density functional theory (DFT) calculations, have provided insights into its electronic structure and interaction with other molecules. These studies have not only helped in optimizing synthetic routes but also in predicting the biological activity of derived compounds.

In conclusion, Pentafluorophenyl 5-pyrid-3-ylthiophene-2-carboxylate represents a significant advancement in the field of organic chemistry. Its unique structural features and reactivity make it an invaluable tool for both academic research and industrial applications. As our understanding of its properties continues to grow, we can expect to see even more innovative uses emerging from this versatile compound.